Cas no 2227680-60-4 ((2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol)

(2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol is a chiral thiazole-derived amino alcohol with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its structure features a stereogenic center at the C-2 position, making it valuable for enantioselective reactions. The dimethylaminomethyl substituent on the thiazole ring enhances its solubility in polar solvents, while the amino and hydroxyl groups provide versatile reactivity for derivatization. This compound may serve as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting neurological or antimicrobial pathways. Its well-defined stereochemistry ensures high purity in chiral synthesis, supporting reproducible results in research and industrial applications.
(2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol structure
2227680-60-4 structure
Product Name:(2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol
CAS No:2227680-60-4
MF:C8H15N3OS
MW:201.28920006752
CID:6083375
PubChem ID:165658826
Update Time:2025-05-24

(2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol
    • (2R)-2-amino-2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}ethan-1-ol
    • 2227680-60-4
    • EN300-1735167
    • Inchi: 1S/C8H15N3OS/c1-11(2)4-6-3-10-8(13-6)7(9)5-12/h3,7,12H,4-5,9H2,1-2H3/t7-/m1/s1
    • InChI Key: ZLTALLXYBPRJNC-SSDOTTSWSA-N
    • SMILES: S1C([C@@H](CO)N)=NC=C1CN(C)C

Computed Properties

  • Exact Mass: 201.09358328g/mol
  • Monoisotopic Mass: 201.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 90.6Ų

(2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol Pricemore >>

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Additional information on (2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol

(2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol: A Comprehensive Overview

The compound (2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol (CAS No. 2227680-60-4) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile properties and applications.

Structural Features and Synthesis: The molecule features a thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is substituted with a dimethylamino group at the 5-position, which introduces additional electronic complexity. The (R)-configuration at the chiral center of the ethanamine moiety further enhances the molecule's stereochemical properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and stereoselective reductions.

Pharmacological Activity: Studies have shown that (2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol exhibits promising pharmacological activity in preclinical models. Its ability to modulate key cellular pathways makes it a potential candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. For instance, research has demonstrated its capacity to inhibit specific kinases involved in cell proliferation and survival.

Applications in Drug Discovery: The compound's unique structure has attracted attention in drug discovery programs targeting various therapeutic areas. Its thiazole ring is known for its bioisosteric potential, allowing it to mimic other bioactive scaffolds. Recent studies have explored its role as a lead compound for developing novel anti-inflammatory agents and antimicrobial drugs.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Preliminary studies suggest that (2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol has a moderate biodegradation profile under aerobic conditions. However, further research is needed to assess its long-term ecological effects and ensure safe handling practices.

Future Directions: The continued exploration of (2R)-2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-ol's properties is expected to yield new insights into its potential applications. Collaborative efforts between academia and industry are likely to accelerate its development into clinically relevant compounds.

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